Cas no 1174174-29-8 (3alpha-O-acetylolean-12-en-23,27-dioic acid)

• Product Name: 3alpha-O-acetylolean-12-en-23,27-dioic acid
• CAS No: 1174174-29-8
• MF: C₃₂H₄₈O₆
• MW: 528.719930648804
• CID: 2007633
• Update Time: 2025-04-21

3alpha-O-acetylolean-12-en-23,27-dioic acid Chemical and Physical Properties

Names and Identifiers

• 3alpha-O-acetylolean-12-en-23,27-dioic acid
• aceriphyllic acid F
• (+)-Aceriphyllic acid F

• Inchi： 1S/C32H48O6/c1-19(33)38-24-11-12-29(5)22-9-8-20-21-18-27(2,3)14-15-28(21,4)16-17-32(20,26(36)37)30(22,6)13-10-23(29)31(24,7)25(34)35/h8,21-24H,9-18H2,1-7H3,(H,34,35)(H,36,37)
• InChI Key： DFNMEZDDQABOQT-UHFFFAOYSA-N
• SMILES： CC(OC1C(C(=O)O)(C)C2CCC3(C4(C(C5C(CC4)(C)CCC(C)(C)C5)=CCC3C2(C)CC1)C(=O)O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• XLogP3: 9.17000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids